Cas no 35803-57-7 (b-D-Ribofuranuronic acid,1-(6-amino-9H-purin-9-yl)-1-deoxy-, ethyl ester)

• Product Name: b-D-Ribofuranuronic acid,1-(6-amino-9H-purin-9-yl)-1-deoxy-, ethyl ester
• CAS No: 35803-57-7
• MF: C₁₂H₁₅N₅O₅
• MW: 309.278002023697
• CID: 295905
• PubChem ID: 161884
• Update Time: 2025-04-19

b-D-Ribofuranuronic acid,1-(6-amino-9H-purin-9-yl)-1-deoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• b-D-Ribofuranuronic acid,1-(6-amino-9H-purin-9-yl)-1-deoxy-, ethyl ester
• ethyl adenosine-5'-carboxylate
• 9-(6-Ethyl-β-D-allofuranosyluronosyl)-9H-purin-6-amine
• LogP
• beta-D-Ribofuranuronic acid, 1-(6-amino-9H-purin-9-yl)-1-deoxy-, ethyl ester
• CHEMBL5073759
• H90LD92T80
• Abbott 40557
• BDBM50587146
• 9-(5-Ethylpentofuranosyluronosyl)-9H-purin-6-amine
• UNII-H90LD92T80
• 1-(6-Amino-9H-purin-9-yl)-1-deoxy-beta-D-ribofuranuronic acid ethyl ester
• DTXSID60957187
• .BETA.-D-RIBOFURANURONIC ACID, 1-(6-AMINO-9H-PURIN-9-YL)-1-DEOXY-, ETHYL ESTER
• A-40557
• 35803-57-7
• SCHEMBL8104706
• ethyl (2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolane-2-carboxylate

• Inchi： 1S/C12H15N5O5/c1-2-21-12(20)8-6(18)7(19)11(22-8)17-4-16-5-9(13)14-3-15-10(5)17/h3-4,6-8,11,18-19H,2H2,1H3,(H2,13,14,15)/t6-,7+,8-,11+/m0/s1
• InChI Key： IHTXJAFDKUQWOX-MCHASIABSA-N
• SMILES： O1[C@H](C(=O)OCC)[C@H]([C@H]([C@@H]1N1C=NC2C(N)=NC=NC1=2)O)O

Computed Properties

• Exact Mass: 339.11801
• Monoisotopic Mass: 309.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.1
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Density: 1.86
• Boiling Point: 619.5°Cat760mmHg
• Flash Point: 328.5°C
• Refractive Index: 1.788
• PSA: 165.84
• LogP: -0.82800